N-(3,4-dichlorophenyl)-2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide

• IUPAC Name: N-(3,4-dichlorophenyl)-2-(5-methoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C17H14Cl2N4O4/c1-22-15-14(12(27-2)5-6-20-15)16(25)23(17(22)26)8-13(24)21-9-3-4-10(18)11(19)7-9/h3-7H,8H2,1-2H3,(H,21,24)
• InChI Key: UKQXJOQYPNYUAS-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)CC(=O)NC3=CC(=C(C=C3)Cl)Cl)OC
• Molecular Formula: C17H14Cl2N4O4
• Molecular Weight: 409.2 g/mol

Description

This compound is a pyrrolo[2,3-d]pyrimidine derivative. It contains chlorine atoms in positions 4 and 6 and a trichloromethyl group in position 2. It has been synthesized and evaluated for its ability to inhibit the α-amylase enzyme in order to treat diabetes.

Synthesis Analysis

The synthesis of this compound involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

The chemical structure of the synthesized pyrrolo[2,3-d]pyrimidine derivatives was well-characterized using spectral and elemental analyses as well as single-crystal X-ray diffraction.

Chemical Reactions Analysis

When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives. In the presence of an activated CH2 group (e.g., PhCH2) in the amide moiety, the cyclization involves this group and the acetyl carbonyl giving rise to pyrido[2,3-d]pyrimidin-7-one derivatives.

Physical And Chemical Properties Analysis

The compound has a yield of 71% as a yellow solid. Its melting point is 287–288 °C. Its IR (KBr, cm−1) values are: υ (cm−1) 3137 (NH), 1676 (C=O), 1609 (C=N). Its 1H NMR (400 MHz, DMSO-d6) values are: δ (ppm) 12.1 (s, 1H, NH), 7.51–8.10 (m, 7H, Ar–H), 6.95 (s, 1H, Ar–H), 3.78 (m, 6H, OCH3). Its 13C NMR (100 MHz, DMSO-d6) values are: δ (ppm) 163.1, 158.6, 149.1, 148.2, 144.6, 134.2, 132.3, 131.5, 129.6, 128.1, 125.9, 121.6, 120.8, 120.1, 112.4, 111.6, 105.1, 78.9, 55.5, 30.6.

Mechanism of Action

Target of Action

AKOS021644500, also known as F2094-0480 or N-(3,4-dichlorophenyl)-2-{5-methoxy-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-3-yl}acetamide, is a potent inhibitor of the mitochondrial protein VDAC1 (voltage-dependent anion channel 1) . VDAC1 is a key protein in mitochondrion-mediated apoptosis, regulating the release of apoptogenic proteins, as well as interacting with anti-apoptotic proteins .

Mode of Action

AKOS021644500 interacts with VDAC1, inhibiting both VDAC1 oligomerization and apoptosis . By inhibiting the activity of VDAC1, AKOS021644500 can protect against mitochondrial dysfunction .

Result of Action

The primary result of AKOS021644500’s action is the inhibition of VDAC1 oligomerization and apoptosis . This can protect cells from mitochondrial dysfunction . The exact molecular and cellular effects of this compound’s action would depend on the specific cellular context and require further investigation.